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Compound of Interest

Compound Name: 15-LOX-IN-2

Cat. No.: B3026011 Get Quote

Essential Safety and Handling Guide for 15-LOX-IN-
2
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal

of 15-LOX-IN-2, a potent inhibitor of 15-lipoxygenase-2 (15-LOX-2). Researchers, scientists,

and drug development professionals should adhere to these guidelines to ensure personal

safety and proper management of this research compound.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 15-LOX-IN-2 is not publicly available, compounds

of this nature, particularly potent small molecule inhibitors, should be handled with caution. The

toxicological properties have not been thoroughly investigated.[1] Based on the available safety

information for similar compounds and general laboratory safety protocols, the following PPE is

mandatory when handling 15-LOX-IN-2 in solid or solution form.

Table 1: Recommended Personal Protective Equipment (PPE)
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Activity Required PPE Specifications

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

Chemotherapy-rated gloves

(ASTM D6978) are

recommended.[2]Disposable,

back-closing gown is preferred.

[2]ANSI Z87.1 certified.[2][3]

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Face Shield•

Respiratory Protection

Change gloves immediately if

contaminated.Back-closing

with knit cuffs.Provide a full

seal around the

eyes.Recommended in

addition to goggles.A NIOSH-

approved N95 or higher

respirator is required to

prevent inhalation of fine

particles.

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

Chemotherapy-rated

gloves.Impermeable to

liquids.Protect against

splashes.

Waste Disposal

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

Heavy-duty, chemical-resistant

gloves.

Operational Plan: Procedural, Step-by-Step Guidance
A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

15-LOX-IN-2 is typically stored at -20°C. Confirm the recommended storage conditions on

the product vial or datasheet.
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Store in a clearly labeled, designated, and secure location away from incompatible materials.

2. Preparation for Handling:

Before handling, ensure all necessary PPE is donned correctly.

Prepare a designated work area within a certified chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.

3. Handling the Solid Compound (Weighing and Aliquoting):

All handling of solid 15-LOX-IN-2 must be conducted in a chemical fume hood to prevent

inhalation of dust.

Use dedicated spatulas and weighing boats.

Handle the solid compound carefully to avoid generating dust.

4. Solution Preparation:

Perform all solution preparation steps within a chemical fume hood.

Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid 15-LOX-IN-2 to

avoid splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Clearly label all vials with the compound name, concentration, solvent, date of preparation,

and appropriate hazard warnings.

5. Storage of Solutions:

Store stock solutions at -20°C or -80°C as recommended to maintain stability.
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Disposal Plan
All waste materials contaminated with 15-LOX-IN-2 must be disposed of as hazardous

chemical waste.

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing 15-LOX-IN-2 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Handling 15-LOX-IN-2
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Caption: Workflow for the safe handling of 15-LOX-IN-2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3026011?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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